Cas no 2248274-00-0 (4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid)

• Product Name: 4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid
• CAS No: 2248274-00-0
• MF: C₁₀H₈ClFN₂O₃
• MW: 258.633524894714
• CID: 6407450
• PubChem ID: 137941165
• Update Time: 2025-08-04

4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6512093
• 4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid
• 2248274-00-0

• Inchi： 1S/C10H8ClFN2O3/c11-5-1-2-6(7(12)3-5)10(8(15)16)4-13-9(17)14-10/h1-3H,4H2,(H,15,16)(H2,13,14,17)
• InChI Key： LSSXYNSZACATIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(C(=O)O)CNC(N1)=O

Computed Properties

• Exact Mass: 258.0207480g/mol
• Monoisotopic Mass: 258.0207480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid

4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid: A Comprehensive Overview

4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid, also known by its CAS number 2248274-00-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazolidinones, which are widely studied for their potential applications in drug design and material science. The molecule's structure, featuring a chloro-substituted phenyl group and a fluoro-substituted phenyl group, contributes to its unique chemical properties and reactivity.

The synthesis of 4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing the environmental footprint and enhancing yield. The compound's stability under various reaction conditions makes it a valuable intermediate in the synthesis of more complex molecules.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Researchers have explored its role in the development of new drug candidates targeting various diseases, including cancer and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

The structural versatility of 4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid allows for extensive functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying novel leads with improved pharmacokinetic profiles and reduced toxicity. Recent research has also focused on its use in peptide synthesis, where it serves as a key component in the construction of bioactive peptides with potential applications in drug delivery systems.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Such complexes may find applications in catalysis, sensing, and energy storage technologies. Recent studies have demonstrated that metal complexes derived from this compound exhibit exceptional catalytic activity in organic transformations, making them attractive candidates for industrial processes.

The environmental impact of synthesizing and utilizing 4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid has also been a topic of interest. Researchers are exploring green chemistry approaches to minimize waste generation and improve sustainability. For example, the use of biodegradable solvents and recyclable catalysts has been proposed to enhance the eco-friendliness of its production processes.

In conclusion, 4-(4-Chloro-2-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and materials science unfold, this compound is poised to play an increasingly important role in both academic and industrial settings. Its potential contributions to drug discovery, materials innovation, and sustainable chemistry underscore its significance as a valuable tool for future scientific endeavors.